Cas no 946322-76-5 (N-(3-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)cyclohexanecarboxamide)

• Product Name: N-(3-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)cyclohexanecarboxamide
• CAS No: 946322-76-5
• MF: C₂₀H₂₂N₄O₂
• MW: 350.414284229279
• CID: 5967470
• PubChem ID: 16824825
• Update Time: 2025-10-31

N-(3-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)cyclohexanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)cyclohexanecarboxamide
• N-(3-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl)cyclohexanecarboxamide
• VU0628900-1
• AB00683925-01
• N-[3-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl]cyclohexanecarboxamide
• 946322-76-5
• N-(3-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)cyclohexanecarboxamide
• AKOS024489049
• F5014-0006

• Inchi： 1S/C20H22N4O2/c1-26-19-11-10-18-22-17(13-24(18)23-19)15-8-5-9-16(12-15)21-20(25)14-6-3-2-4-7-14/h5,8-14H,2-4,6-7H2,1H3,(H,21,25)
• InChI Key： TYPFVEMPTSHQNV-UHFFFAOYSA-N
• SMILES： O=C(C1CCCCC1)NC1C=CC=C(C2=CN3C(C=CC(=N3)OC)=N2)C=1

Computed Properties

• Exact Mass: 350.17427596g/mol
• Monoisotopic Mass: 350.17427596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 68.5Ų

Additional information on N-(3-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)cyclohexanecarboxamide

Comprehensive Overview of N-(3-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)cyclohexanecarboxamide (CAS No. 946322-76-5)

N-(3-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)cyclohexanecarboxamide (CAS No. 946322-76-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique imidazo[1,2-b]pyridazine core and cyclohexanecarboxamide moiety, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its structural features, which may contribute to binding affinity and selectivity in biological systems.

The growing interest in imidazo[1,2-b]pyridazine derivatives stems from their versatility in medicinal chemistry. Compounds like N-(3-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)cyclohexanecarboxamide are frequently studied for their potential roles in modulating enzyme activity or receptor interactions. Recent trends in AI-driven drug discovery and computational chemistry have further highlighted the importance of such molecules, as they are often used in virtual screening and molecular docking studies.

One of the key advantages of CAS No. 946322-76-5 lies in its synthetic accessibility and structural tunability. The methoxy group at the 6-position of the imidazo[1,2-b]pyridazine ring can influence electronic properties, while the cyclohexanecarboxamide side chain offers opportunities for further derivatization. These features make it a valuable scaffold for designing novel bioactive molecules, particularly in the context of kinase inhibitors and GPCR-targeted therapies.

In the era of personalized medicine, researchers are increasingly focusing on compounds with well-defined pharmacological profiles. N-(3-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)cyclohexanecarboxamide has been investigated for its potential to address unmet medical needs, especially in areas like oncology and neurodegenerative diseases. Its mechanism of action, though not fully elucidated, is believed to involve interactions with key cellular signaling pathways.

The compound's relevance extends to high-throughput screening (HTS) campaigns, where it serves as a reference or lead structure. Its drug-like properties, including solubility and metabolic stability, are critical factors in early-stage drug development. Moreover, advancements in cheminformatics tools have enabled researchers to predict its ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiles more accurately.

From a synthetic chemistry perspective, CAS No. 946322-76-5 exemplifies the convergence of heterocyclic chemistry and amide bond formation. The imidazo[1,2-b]pyridazine scaffold is typically constructed via cyclization reactions, while the cyclohexanecarboxamide group is introduced through coupling strategies. Such synthetic routes are often optimized for scalability and purity, ensuring reproducibility in research settings.

Environmental and regulatory considerations also play a role in the study of N-(3-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)cyclohexanecarboxamide. As the pharmaceutical industry moves toward green chemistry principles, efforts are made to develop sustainable synthetic protocols for this and related compounds. This aligns with broader goals of reducing waste and minimizing hazardous reagents in chemical synthesis.

In summary, N-(3-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)cyclohexanecarboxamide (CAS No. 946322-76-5) represents a promising candidate for further exploration in drug discovery. Its structural complexity, combined with potential therapeutic applications, makes it a subject of ongoing research. As scientific tools and methodologies evolve, this compound may unlock new possibilities in addressing complex diseases and improving human health.